BENGHE Foundational & Exploratory

Check Availability & Pricing

3-(2-Methyl-1,3-thiazol-4-yl)aniline IUPAC name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(2-Methyl-1,3-thiazol-4-yl)aniline

cat. No.: 81299058

An in-depth guide to 3-(2-Methyl-1,3-thiazol-4-yl)aniline, a compound of interest in medicinal
chemistry, is provided below for researchers, scientists, and drug development professionals.
This document covers its chemical identity, synthesis, and potential biological activities,
supported by experimental data and protocols.

Chemical Identity and Properties

The IUPAC name for the compound is 3-(2-Methyl-1,3-thiazol-4-yl)aniline. It belongs to the
class of organic compounds known as anilines, which are characterized by an amino group
attached to a benzene ring. The structure also features a thiazole ring, a five-membered
heterocyclic ring containing both sulfur and nitrogen, which is a common scaffold in many
biologically active molecules.

Property Value

CAS Number 89250-34-0[1]

Molecular Formula C10H10N2S

Molecular Weight 190.26 g/mol [2]

Canonical SMILES CC1=NC=C(S1)C2=CC=CC(=C2)N
InChl Key SBPINWLSTBFRTF-UHFFFAOYSA-N
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The synthesis of 3-(2-methyl-1,3-thiazol-4-yl)aniline typically involves the reduction of the
corresponding nitro compound, 4-(3-nitrophenyl)-2-methylthiazole. This transformation is a
standard procedure in organic synthesis, often achieved through catalytic hydrogenation.
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Catalyst: Pd/C 6. Solubilize formazan crystals
(e.g., with DMSO)

Reagent: Hz (gas) or other reducing agent
Solvent: Ethanol or Ethyl Acetate
Conditions: Room temp to 50°C

7. Measure absorbance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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